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Abstract

PSI-353661 is a phosphoramidate prodrug of a guanosine nucleotide analog that demonstrates
potent antiviral activity against the hepatitis C virus (HCV).[1][2][3] Its therapeutic efficacy is
dependent on the intracellular conversion to its active 5'-triphosphate metabolite, PSI-352666.
Accurate quantification of this active metabolite is crucial for understanding the compound's
pharmacology, establishing pharmacokinetic/pharmacodynamic (PK/PD) relationships, and
guiding clinical development. These application notes provide detailed protocols for the
quantification of PSI-352666 in biological matrices, primarily cultured cells and liver tissue,
using high-performance liquid chromatography coupled with tandem mass spectrometry (LC-
MS/MS) and HPLC with radiodetection.

Metabolic Activation of PSI-353661

The conversion of PSI-353661 to its active triphosphate form, PSI-352666, involves a multi-
step enzymatic cascade within the target cell. Understanding this pathway is essential for
interpreting quantitative data.

The metabolic activation of PSI-353661 proceeds as follows:
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Carboxylester Hydrolysis: The process is initiated by the hydrolysis of the carboxyl ester
group, a reaction catalyzed by cathepsin A (CatA) and carboxylesterase 1 (CES1).

Cyclization and Phenol Elimination: A putative nucleophilic attack on the phosphorus by the
carboxyl group leads to the elimination of phenol and the formation of an alaninyl phosphate
metabolite (PSI-353131).

Amino Acid Removal: The histidine triad nucleotide-binding protein 1 (Hintl) cleaves the
amino acid moiety.

Hydrolysis of the Methoxy Group: The methoxy group at the O6-position of the guanine base
is hydrolyzed by adenosine deaminase-like protein 1 (ADAL1), yielding the 5'-
monophosphate (PSI-353222).

Phosphorylation Events: The monophosphate is subsequently phosphorylated to the
diphosphate by guanylate kinase (GK), and finally to the active triphosphate, PSI-352666, by
nucleoside diphosphate kinase (NDPK).[4][5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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